Cas no 28356-14-1 (Carbamo(dithioperox)imidicacid, phenylmethyl ester)

Carbamo(dithioperox)imidicacid, phenylmethyl ester Properties

Names and Identifiers

• Carbamo(dithioperox)imidicacid, phenylmethyl ester
• [(Carbamimidoyldisulfanyl)methyl]benzene
• benzene, [[(aminoiminomethyl)dithio]methyl]-
• S-Benzylthioisothiourea
• DTXSID70182600
• 28356-14-1
• Carbamo(dithioperox)imidic acid, phenylmethyl ester
• +Expand

• InChIKey： DFXJMJHWFFKBFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2S2/c9-8(10)12-11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
• SMILES： NC(SSCC1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 198.0287
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.02854067g/mol
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 49.87